2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 2-methyl-N-[(1-methylpyrrol-2-yl)methyl]pyridin-3-amine
• InChI: InChI=1S/C12H15N3/c1-10-12(6-3-7-13-10)14-9-11-5-4-8-15(11)2/h3-8,14H,9H2,1-2H3
• InChI Key: CVHIDXMSBNDMEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)NCC2=CC=CN2C

Description

2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine is a heterocyclic amine featuring a pyridine ring substituted with a methyl group at the 2-position and a (1-methyl-1H-pyrrol-2-yl)methylamine group at the 3-position. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting neurological and infectious diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine typically involves the reaction of 2-methylpyridine with a suitable pyrrole derivative. One common method involves the use of a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, to form the desired product. The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent, such as dimethylformamide (DMF), under an inert atmosphere .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or functional groups.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where halogenated derivatives can be formed using halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) in an organic solvent.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced compounds, and halogenated pyridine derivatives.

Scientific Research Applications

2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and conductive polymers.

Mechanism of Action

The mechanism of action of 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural Analogues and Substituent Effects

(a) N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine

• Structure : Contains a pyrrole linked via a methylene group to a 6-methoxy-pyridine.
• Key Differences : The absence of a methyl group on the pyrrole’s 1-position and the presence of a methoxy group on pyridine increase polarity and reduce lipophilicity compared to the target compound.
• Bioactivity : Forms Co(II) and Cu(II) complexes with demonstrated antimicrobial activity against Staphylococcus aureus and Escherichia coli .

(b) 2-Methyl-N-((1-methyl-1H-pyrazol-4-yl)methyl)pyridin-3-amine

• Structure : Replaces the pyrrole ring with a pyrazole (1-methyl-1H-pyrazol-4-yl) group.
• Key Differences : Pyrazole’s aromaticity and nitrogen positioning alter electronic properties. The 4-position linkage may reduce steric hindrance compared to the target compound’s 2-position pyrrole substitution.
• Applications : Used in high-throughput ligand screening for enzyme inhibition .

(c) [2-(5-Chloro-1H-indol-3-yl)ethyl][(1-methyl-1H-pyrrol-2-yl)methyl]amine

• Structure : Features a chloroindole group linked via an ethyl chain to the pyrrol-2-ylmethylamine moiety.
• ~230 g/mol for the target compound). Likely impacts blood-brain barrier permeability .

Pharmacological and Physicochemical Properties

Table 1: Comparative Data on Key Parameters

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP*	Notable Bioactivity
Target Compound	C₁₃H₁₆N₄	~228.3	2.1†	Not reported in evidence
N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine	C₁₁H₁₁N₃O	201.2	1.8	Antimicrobial (Co(II)/Cu(II) complexes)
ALC17 ()	C₁₄H₁₈N₈	294.35	2.77	Antimalarial (Plasmodium inhibition)
N-[(6-Chloropyridin-3-yl)methyl]-N-methylamine	C₈H₁₀ClN₂	170.6	1.5	Metabolite of acetamiprid (neonicotinoid insecticide)

*Predicted using fragment-based methods; †Estimated via analogous structures.

Computational and Structural Insights

• Electron Density and Reactivity : The target compound’s pyrrole-methyl group may shield the amine from oxidation, enhancing stability compared to unsubstituted pyrrole derivatives (e.g., ’s N-{[(3R)-pyrrolidin-3-yl]methyl}pyridin-2-amine).
• Metal Coordination Potential: Unlike ’s Schiff base, the target compound lacks an imine group, limiting its ability to form stable metal complexes but improving hydrolytic stability .

Biological Activity

2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine (CAS No. 1523706-10-6) is a pyridine derivative that has garnered attention for its potential biological activities. This compound features a unique structural motif combining a pyridine ring with a methyl-pyrrole substituent, which may influence its pharmacological properties. This article reviews the biological activities associated with this compound, including its mechanism of action, efficacy in various biological systems, and potential therapeutic applications.

• Molecular Formula : C12H15N3
• Molecular Weight : 201.27 g/mol
• Structure : The compound is characterized by a pyridine core substituted with a methyl group and a pyrrole-derived side chain.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit a range of biological activities, including anti-inflammatory, antibacterial, and anticancer properties. Below is a summary of the biological activities reported for 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine and related derivatives.

Anticancer Activity

Recent studies have explored the anticancer potential of pyridine-based compounds. For instance:

• Apoptosis Induction : A related compound demonstrated significant apoptotic effects on MCF-7 breast cancer cells, increasing total apoptosis by 33.43% compared to untreated controls .

Compound	Cell Line	Apoptosis Rate (%)
2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine	MCF-7	33.43

Antibacterial Activity

The antibacterial properties of nitrogen-containing heterocycles are well-documented. Compounds similar to 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine have shown:

• Minimum Inhibitory Concentration (MIC) : Some derivatives exhibited MIC values ranging from 3.12 to 12.5 µg/mL against Staphylococcus aureus, indicating potent antibacterial activity .

Compound	Pathogen	MIC (µg/mL)
Pyrrole Derivative	Staphylococcus aureus	3.12 - 12.5

The precise mechanism through which 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine exerts its biological effects remains under investigation. However, several hypotheses include:

• Inhibition of Key Enzymes : Similar compounds have been shown to inhibit enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Modulation of Signaling Pathways : The compound may interfere with signaling pathways that regulate cell survival and apoptosis.

Case Studies and Research Findings

Several studies have contributed to understanding the biological activity of this compound:

• Antiviral Properties : Research into related pyridine derivatives has revealed antiviral activities against various viruses, suggesting potential applications in treating viral infections .
• Neuraminidase Inhibition : Certain derivatives have been identified as neuraminidase inhibitors, which could be beneficial in treating influenza and other viral infections .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 2-Methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]pyridin-3-amine, and how can reaction yields be optimized?

• Methodology : Start with nucleophilic substitution or reductive amination, using precursors like 2-methylpyridin-3-amine and 1-methylpyrrole derivatives. Optimize conditions by varying catalysts (e.g., copper(I) bromide for coupling reactions ), bases (e.g., cesium carbonate for deprotonation ), and solvents (e.g., DMSO for polar intermediates ). Monitor reaction progress via TLC or HPLC and employ gradient chromatography (e.g., ethyl acetate/hexane) for purification . Yield improvements (e.g., from 17.9% to >80%) may require iterative adjustments to temperature (35–80°C) and reaction time (24–72 hours) .

Q. Which analytical techniques are critical for structural confirmation and purity assessment?

• Methodology : Use a combination of:

• ¹H/¹³C NMR : Identify key protons (e.g., pyrrole methyl group at δ ~2.2 ppm, pyridine protons at δ ~6.7–8.6 ppm) and carbons, cross-referencing with analogous compounds .
• HRMS (ESI) : Confirm molecular weight (e.g., [M+H]+ peaks) with <2 ppm error .
• HPLC : Assess purity (>98%) using C18 columns and UV detection at 254 nm .
• IR Spectroscopy : Detect functional groups (e.g., N-H stretches at ~3298 cm⁻¹ for amines ).

Advanced Research Questions

Q. How can computational methods streamline reaction design and resolve contradictory spectral data?

• Methodology :

• Quantum Chemical Calculations : Predict reaction pathways (e.g., transition states for amide bond formation) using software like Gaussian or ORCA .
• Machine Learning : Train models on existing reaction datasets (e.g., Ugi reactions or C–N couplings ) to suggest optimal conditions (solvent, catalyst) for novel syntheses.
• Data Contradiction Resolution : If NMR peaks conflict with expected structures, use density functional theory (DFT) to simulate spectra and identify misassignments .

Q. What strategies are effective for troubleshooting low yields in multi-step syntheses involving air-sensitive intermediates?

• Methodology :

• Inert Atmosphere Techniques : Use Schlenk lines or gloveboxes for steps involving moisture-sensitive reagents (e.g., copper catalysts ).
• Intermediate Stabilization : Protect reactive amines via Boc groups or employ stabilizing solvents (e.g., THF with molecular sieves) .
• Real-Time Monitoring : Implement inline FTIR or Raman spectroscopy to detect intermediate degradation .

Q. How can researchers evaluate the compound’s thermal stability and potential decomposition pathways?

• Methodology :

• Thermogravimetric Analysis (TGA) : Measure weight loss under controlled heating (e.g., 25–300°C at 10°C/min) to identify decomposition thresholds .
• Differential Scanning Calorimetry (DSC) : Detect exothermic/endothermic events (e.g., melting points ~104–173°C ).
• Gas Chromatography-Mass Spectrometry (GC-MS) : Analyze volatile decomposition byproducts .

Q. What alternative synthetic routes exist if traditional coupling reactions fail?

• Methodology :

• Membrane-Assisted Separation : Use continuous flow reactors to enhance mixing and reduce side reactions .
• Enzymatic Catalysis : Explore lipases or transaminases for stereoselective amination, though substrate compatibility must be validated .
• Solid-Phase Synthesis : Immobilize one reactant (e.g., pyridine derivatives) on resin to simplify purification .